Cas no 83933-17-9 (4-Bromothiophene-2-carboxamide)

4-Bromothiophene-2-carboxamide is a brominated heterocyclic compound featuring a thiophene ring substituted with a carboxamide group at the 2-position and a bromine atom at the 4-position. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The bromine substituent enhances its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling efficient derivatization. The carboxamide group offers additional functionalization potential through hydrolysis or condensation reactions. Its well-defined crystalline form ensures high purity and stability, facilitating precise applications in medicinal chemistry and material science. The compound's balanced lipophilicity and electronic properties contribute to its versatility in designing bioactive molecules.
4-Bromothiophene-2-carboxamide structure
83933-17-9 structure
Product Name:4-Bromothiophene-2-carboxamide
CAS No:83933-17-9
MF:C5H4BrNOS
MW:206.06035900116
MDL:MFCD09859843
CID:857924
PubChem ID:329775707
Update Time:2025-07-02

4-Bromothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 4-Bromothiophene-2-carboxamide
    • 4-Bromo-2-thiophenecarboxamide
    • 4-bromo-2-thiophenecarboxamide(SALTDATA: FREE)
    • 4-bromothiophen-2-carboxamide
    • 4-bromo-thiophene-2-carboxylic acid amide
    • 4-Bromthiophen-2-carboxamid
    • 4-Bromo-2-thiophenecarboxamide (ACI)
    • 2-Aminocarbonyl-4-bromothiophene
    • 4-Bromothiophene-2-carboxylic acid amide
    • AKOS000298836
    • C76680
    • DTXSID60511086
    • CS-0043465
    • MFCD09859843
    • 83933-17-9
    • SCHEMBL1476269
    • STL283140
    • ALBB-012020
    • DS-17070
    • AB53759
    • 2-THIOPHENECARBOXAMIDE, 4-BROMO-
    • 4-Bromo-2-thiophenecarboxamide, AldrichCPR
    • SY104274
    • WPIFYCRDSOUHLT-UHFFFAOYSA-N
    • Z274460840
    • MDL： MFCD09859843
    • Inchi： 1S/C5H4BrNOS/c6-3-1-4(5(7)8)9-2-3/h1-2H,(H2,7,8)
    • InChI Key： WPIFYCRDSOUHLT-UHFFFAOYSA-N
    • SMILES： O=C(C1=CC(Br)=CS1)N

Computed Properties

  • Exact Mass: 204.92000
  • Monoisotopic Mass: 204.91970g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 71.3Ų

Experimental Properties

  • Boiling Point: 308.5°C at 760 mmHg
  • PSA: 71.33000
  • LogP: 2.30980

4-Bromothiophene-2-carboxamide Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H302-H317-H319
  • Warning Statement： P280-P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • Hazard Category Code： 43
  • Safety Instruction： 36/37
  • HazardClass：IRRITANT
  • Storage Condition：Keep in dark place,Sealed in dry,Room Temperature

4-Bromothiophene-2-carboxamide Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Bromothiophene-2-carboxamide Pricemore >>

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4-Bromothiophene-2-carboxamide Production Method

Production Method 1

31767-01-8 31767-01-8
83933-17-9 83933-17-9
Reaction Conditions
1.1 Catalysts: Ruthenium(1+), chloro[2,2′-(2,6-pyridinediyl-κN)bis[imidazo[1,2-a]pyridine-κN1]]… Solvents: Water ;  12 h, 110 °C
Reference
Highly efficient synthesis of primary amides via aldoximes rearrangement in water under air atmosphere catalyzed by an ionic ruthenium pincer complex
Yang, Fa-Liu; et al, RSC Advances, 2016, 6(43), 37093-37098

Production Method 2

18791-75-8 18791-75-8
83933-17-9 83933-17-9
Reaction Conditions
1.1 Reagents: Hydroxyamine hydrochloride Catalysts: Cesium carbonate Solvents: Dimethyl sulfoxide ,  Water ;  14 h, 125 °C
Reference
Transition metal-free synthesis of primary amides from aldehydes and hydroxylamine hydrochloride
Wang, Wei; et al, Tetrahedron Letters, 2014, 55(20), 3192-3194

Production Method 3

18791-75-8 18791-75-8
83933-17-9 83933-17-9
Reaction Conditions
1.1 Reagents: Sodium carbonate ,  Hydroxyamine hydrochloride Catalysts: Ruthenium(1+), chloro[2,2′-(2,6-pyridinediyl-κN)bis[imidazo[1,2-a]pyridine-κN1]]… Solvents: Water ;  12 h, 110 °C
Reference
Highly efficient synthesis of primary amides via aldoximes rearrangement in water under air atmosphere catalyzed by an ionic ruthenium pincer complex
Yang, Fa-Liu; et al, RSC Advances, 2016, 6(43), 37093-37098

Production Method 4

31767-01-8 31767-01-8
83933-17-9 83933-17-9
Reaction Conditions
1.1 Catalysts: Acetonitrile ,  Cupric acetate Solvents: Ethanol ;  5 h, 78 °C
Reference
Copper(II) acetate-catalysed conversion of aldoximes to amides under mild conditions
Ma, Xiaoyun; et al, Journal of Chemical Research, 2016, 40(10), 594-596

Production Method 5

58777-65-4 58777-65-4
83933-17-9 83933-17-9
Reaction Conditions
1.1 Reagents: Ammonia
Reference
Protonation of some 3-, 4-, and 5-substituted thiophene-2-carboxamides
Alberghina, Gaetano; et al, Journal of the Chemical Society, 1982, (10), 1223-5

4-Bromothiophene-2-carboxamide Raw materials

4-Bromothiophene-2-carboxamide Preparation Products

4-Bromothiophene-2-carboxamide Related Literature

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